methyl 8-(4-fluorophenyl)-4-methylpyrazolo[5,1-c][1,2,4]triazine-3-carboxylate

• IUPAC Name: methyl 8-(4-fluorophenyl)-4-methylpyrazolo[5,1-c][1,2,4]triazine-3-carboxylate
• InChI: InChI=1S/C14H11FN4O2/c1-8-12(14(20)21-2)17-18-13-11(7-16-19(8)13)9-3-5-10(15)6-4-9/h3-7H,1-2H3
• InChI Key: LYYNRKFJUPNWRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NC2=C(C=NN12)C3=CC=C(C=C3)F)C(=O)OC
• Molecular Formula: C14H11FN4O2
• Molecular Weight: 286.26 g/mol

Description

Methyl 8-(4-fluorophenyl)-4-methylpyrazolo[5,1-c][1,2,4]triazine-3-carboxylate is a chemical compound that has garnered significant attention in the scientific community due to its potential use in various applications. It is a pyrazolotriazine derivative that has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of methyl 8-(4-fluorophenyl)-4-methylpyrazolo[5,1-c][1,2,4]triazine-3-carboxylate is not fully understood. However, studies have suggested that it may exert its effects by inhibiting various signaling pathways involved in cancer cell growth and proliferation. It has been shown to inhibit the Akt/mTOR signaling pathway, which is known to be dysregulated in many types of cancer.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as inhibit cancer cell migration and invasion. It has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of using methyl 8-(4-fluorophenyl)-4-methylpyrazolo[5,1-c][1,2,4]triazine-3-carboxylate in lab experiments is its potent anticancer activity. It is also relatively easy to synthesize and can be obtained in high yields. However, one of the limitations of using this compound is that it may have off-target effects on other signaling pathways, which could lead to unwanted side effects.

Future Directions

There are several future directions for research on methyl 8-(4-fluorophenyl)-4-methylpyrazolo[5,1-c][1,2,4]triazine-3-carboxylate. One area of research is to further elucidate its mechanism of action and identify its molecular targets. Another area of research is to optimize its structure to improve its anticancer activity and reduce its off-target effects. Additionally, studies could be conducted to investigate its potential use in combination with other anticancer agents to enhance its efficacy.

Synthesis Methods

Several methods have been reported for the synthesis of methyl 8-(4-fluorophenyl)-4-methylpyrazolo[5,1-c][1,2,4]triazine-3-carboxylate. One such method involves the reaction between 4-aminophenylhydrazine and ethyl acetoacetate to form 4-(1-ethoxycarbonyl-2-oxopropyl)phenylhydrazine. This intermediate is then reacted with 4-fluorobenzaldehyde to form 8-(4-fluorophenyl)-4-methyl-1,2,3,4-tetrahydropyrazolo[5,1-c][1,2,4]triazin-3-one, which is subsequently methylated to form the final product.

Scientific Research Applications

Methyl 8-(4-fluorophenyl)-4-methylpyrazolo[5,1-c][1,2,4]triazine-3-carboxylate has been extensively studied for its potential use in various applications. One of the major areas of research is its use as an anticancer agent. Studies have shown that this compound has potent antiproliferative activity against various cancer cell lines, including breast, lung, and colon cancer cells. It is believed to exert its anticancer activity by inducing cell cycle arrest and apoptosis.